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Compound Name:
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pyrazol-5-amine

Cat. No.: B039020 Get Quote

An In-Depth Technical Guide to 3-cyclopropyl-1-methyl-1H-pyrazol-5-amine (CAS: 118430-

74-3)

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive technical overview of 3-cyclopropyl-1-methyl-1H-
pyrazol-5-amine, a heterocyclic compound identified by the CAS number 118430-74-3. This

pyrazole derivative serves as a valuable research chemical and a versatile building block in

medicinal chemistry and organic synthesis.[1][2] Its unique structure, featuring a cyclopropyl

group, makes it a significant scaffold for developing novel bioactive molecules.[3] This guide

consolidates available data on its physicochemical properties, outlines key experimental

protocols for its use and characterization, and explores its context within drug discovery,

particularly in the development of therapies for allergic disorders and cancer.

Physicochemical Properties
The fundamental physicochemical characteristics of 3-cyclopropyl-1-methyl-1H-pyrazol-5-
amine are summarized below. These properties are essential for its handling, characterization,

and application in synthetic chemistry.
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Property Value Source(s)

CAS Number 118430-74-3 [1][4][5]

Molecular Formula C₇H₁₁N₃ [1][4]

Molecular Weight 137.18 g/mol [1][4]

Melting Point 123-126 °C [1][6]

Boiling Point 299.2 °C at 760 mmHg [1][6]

Density 1.37 g/cm³ [1]

Flash Point 134.775 °C [6]

Vapor Pressure 0.00121 mmHg at 25°C [6]

IUPAC Name
3-cyclopropyl-1-methyl-1H-

pyrazol-5-amine
[4]

SMILES CN1C(=CC(=N1)C2CC2)N [1][4]

InChI

InChI=1S/C7H11N3/c1-10-

7(8)4-6(9-10)5-2-3-5/h4-5H,2-

3,8H2,1H3

[1]

InChI Key
YWHWPIRLFHZSFS-

UHFFFAOYSA-N
[1][4]

Biological and Medicinal Chemistry Context
3-cyclopropyl-1-methyl-1H-pyrazol-5-amine is primarily utilized as an intermediate in the

synthesis of more complex, biologically active molecules. The pyrazole scaffold is a well-

established pharmacophore in drug discovery.

Application in Allergy and Inflammation Research
This compound has been used as a starting material for the synthesis of thiophene derivatives

designed to treat or prevent disorders caused by Immunoglobulin E (IgE), such as allergies and

type 1 hypersensitivity.[7] The mechanism involves modulating the interaction of IgE with its
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high-affinity receptor (FcεRI) on mast cells and basophils, which prevents the release of

histamine and other inflammatory mediators responsible for allergic symptoms.[7]

Application in Oncology Research
Derivatives of structurally similar 5-amino pyrazoles have demonstrated potential as

antiproliferative agents. For instance, novel derivatives of 1-(4-methoxybenzyl)-3-cyclopropyl-

1H-pyrazol-5-amine were synthesized and evaluated for their ability to inhibit the proliferation of

MCF-7 breast cancer cells.[8] These studies suggest that the N-terminal pyrazole ring structure

plays a crucial role in the observed antiproliferative activity, highlighting the potential of this

chemical family in developing new chemotherapeutic agents.[8]

Experimental Protocols
Detailed methodologies are critical for the successful application and study of this compound.

The following sections describe a documented synthetic application and general analytical

methods for characterization.

Synthesis of a Thiourea Derivative
This protocol details the use of 3-cyclopropyl-1-methyl-1H-pyrazol-5-amine as a reactant in

the synthesis of a thiourea derivative, as documented in patent literature. This reaction is a key

step in creating compounds for treating IgE-mediated disorders.[7]

Objective: To synthesize the thiourea derivative of 3-cyclopropyl-1-methyl-1H-pyrazol-5-
amine.

Materials:

3-cyclopropyl-1-methyl-1H-pyrazol-5-amine (2.50 g, 18.2 mmol)[7]

1,1'-Thiocarbonyldiimidazole (TCDI) (3.97 g, 20.0 mmol)[7]

Dichloromethane (DCM) (50 mL)[7]

Ethyl acetate (EtOAc)

Isohexane
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Silica gel for flash column chromatography

Procedure:

Dissolve 3-cyclopropyl-1-methyl-1H-pyrazol-5-amine (2.50 g) in DCM (50 mL) under a

nitrogen atmosphere.[7]

Add 1,1'-Thiocarbonyldiimidazole (3.97 g) to the solution.[7]

Stir the reaction mixture at room temperature for 64 hours.[7]

Concentrate the crude reaction mixture in vacuo to yield a yellow solid.[7]

Purify the solid using flash column chromatography on silica gel.[7]

Elute the product using a gradient of 20% to 100% EtOAc in isohexane to afford the final title

compound.[7]

Standard Analytical Characterization
The characterization of 3-cyclopropyl-1-methyl-1H-pyrazol-5-amine and its derivatives relies

on standard analytical techniques to confirm structure and purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to elucidate

the molecular structure. Spectra are typically acquired in a deuterated solvent like CDCl₃,

with chemical shifts referenced to the residual solvent signal.[9]

Mass Spectrometry (MS): Liquid Chromatography-Mass Spectrometry (LC/MS) is employed

to confirm the molecular weight and purity of the synthesized compounds.[8] High-Resolution

Mass Spectrometry (HRMS) with electrospray ionization (ESI) can provide precise mass

data to confirm the elemental composition.[10]

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the characteristic

functional groups present in the molecule.[8]

Elemental Analysis: This technique is used to determine the elemental composition (C, H, N)

of the compound, providing further confirmation of its identity and purity.[8]
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Visualized Workflows and Pathways
Diagrams are provided to illustrate a typical experimental workflow and the biological pathway

relevant to the therapeutic applications of this compound's derivatives.
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Caption: General workflow for chemical synthesis, purification, and analysis.
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Caption: Simplified IgE-mediated allergic response signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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